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  4. (1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione
(1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione (1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione
Brand Name: Vulcanchem
CAS No.: 142750-40-1
VCID: VC0125744
InChI: InChI=1S/C20H32O5/c1-11(2)14-7-6-12(3)8-13(21)9-19(4,24)16-15(22)10-20(5,25)17(16)18(14)23/h8,11,14-17,22,24-25H,6-7,9-10H2,1-5H3/b12-8-/t14-,15+,16-,17-,19+,20-/m0/s1
SMILES: CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol

(1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione

CAS No.: 142750-40-1

Main Products

VCID: VC0125744

Molecular Formula: C20H32O5

Molecular Weight: 352.5 g/mol

(1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione - 142750-40-1

CAS No. 142750-40-1
Product Name (1R,3S,3Ar,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione
Molecular Formula C20H32O5
Molecular Weight 352.5 g/mol
IUPAC Name (1R,3S,3aR,5S,8Z,12R,12aR)-1,3,12-trihydroxy-3,8,12-trimethyl-5-propan-2-yl-1,2,3a,5,6,7,11,12a-octahydrocyclopenta[11]annulene-4,10-dione
Standard InChI InChI=1S/C20H32O5/c1-11(2)14-7-6-12(3)8-13(21)9-19(4,24)16-15(22)10-20(5,25)17(16)18(14)23/h8,11,14-17,22,24-25H,6-7,9-10H2,1-5H3/b12-8-/t14-,15+,16-,17-,19+,20-/m0/s1
Standard InChIKey NVOWAVFZSKWQPR-DYKTZABPSA-N
Isomeric SMILES C/C/1=C/C(=O)C[C@@]([C@H]2[C@@H](C[C@]([C@@H]2C(=O)[C@@H](CC1)C(C)C)(C)O)O)(C)O
SMILES CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O
Canonical SMILES CC1=CC(=O)CC(C2C(CC(C2C(=O)C(CC1)C(C)C)(C)O)O)(C)O
Synonyms (1S*,3R*,4S*,6R*,7R*,8R*,11Z)-4,6,8-trihydroxy-11-capnosene-2,10-dione
4,6,8-trihydroxy-11-capnosene-2,10-dione
THCD
PubChem Compound 6439451
Last Modified Nov 11 2021
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